Cas no 158607-43-3 (1H-Benzotriazole,1-(fluoromethyl)-)

• Product Name: 1H-Benzotriazole,1-(fluoromethyl)-
• CAS No: 158607-43-3
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 108945
• PubChem ID: 4562080
• Update Time: 2025-04-18

1H-Benzotriazole,1-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,1-(fluoromethyl)-
• 1-(Fluoromethyl)-1H-benzotriazole
• 1H-Benzotriazole,1-(fluoromethyl)-(9CI)
• SCHEMBL6125436
• 1-(fluoromethyl)benzotriazole
• 158607-43-3
• 1-(Fluoromethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C7H6FN3/c8-5-11-7-4-2-1-3-6(7)9-10-11/h1-4H,5H2
• InChI Key： YKLFNMWOERVUEA-UHFFFAOYSA-N
• SMILES： FCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 151.055
• Monoisotopic Mass: 151.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles